Cas no 79583-98-5 (5-Azidopentanoic Acid)

5-Azidopentanoic Acid structure
5-Azidopentanoic Acid structure
Product Name:5-Azidopentanoic Acid
CAS No:79583-98-5
MF:C5H9N3O2
MW:143.143860578537
MDL:MFCD11850108
CID:859538
PubChem ID:329763122
Update Time:2025-09-26

5-Azidopentanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-AZIDOPENTANOIC ACID
    • 5-AZIDO-PENTANOIC ACID
    • 5-AZIDO-VALERIANIC ACID
    • d-Azidovaleric acid
    • 5-Azidovaleric Acid
    • 5-azidopropionic acid
    • 5-Azido-valeriansaeure
    • 5-azidpentanoic acid
    • Pentanoic acid,5-azido
    • Pentanoic acid, 5-azido-
    • 5-Azidovalerianic acid
    • 5-AZIDO-VALERIANICACID
    • SBZDIRMBQJDCLB-UHFFFAOYSA-N
    • KM1978
    • CX31309
    • FCH1123036
    • V7798
    • DTXSID00455672
    • FT-0685274
    • 5-Azidopentanoic acid, >=97.0%
    • delta-Azidovaleric acid
    • 79583-98-5
    • EN300-6526814
    • D88530
    • PD018351
    • AMY21580
    • BP-31068
    • A1-12350
    • AKOS024438819
    • SCHEMBL13630655
    • 5-Azidovaleric Acid, 98%
    • A902289
    • LCZC428
    • 5-Azidopentanoic acid (ACI)
    • Valeric acid, 5-azido- (6CI, 7CI)
    • 4-Azidovaleric acid
    • A2729
    • 5-Azidopentanoic Acid
    • MDL： MFCD11850108
    • Inchi： 1S/C5H9N3O2/c6-8-7-4-2-1-3-5(9)10/h1-4H2,(H,9,10)
    • InChI Key： SBZDIRMBQJDCLB-UHFFFAOYSA-N
    • SMILES： [N-]=[N+]=NCCCCC(O)=O

Computed Properties

  • Exact Mass: 143.06900
  • Monoisotopic Mass: 143.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.7
  • XLogP3: 1.3

Experimental Properties

  • Density: 1.142
  • Boiling Point: 85°C/0.01mmHg(lit.)
  • Refractive Index: 1.4640-1.4680
  • PSA: 87.05000
  • LogP: 1.00436

5-Azidopentanoic Acid Security Information

  • Symbol: GHS08
  • Signal Word：Warning
  • Hazard Statement： H351
  • Warning Statement： P281
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 40
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • Storage Condition：−20°C

5-Azidopentanoic Acid Customs Data

  • HS CODE：2929909090
  • Customs Data：

    China Customs Code:

    2929909090

    Overview:

    2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Azidopentanoic Acid Pricemore >>

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5-Azidopentanoic Acid Production Method

Production Method 1

2067-33-6 2067-33-6
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  30 h, 77 °C
Reference
Selectively Targeting Prostate Cancer with Antiandrogen Equipped Histone Deacetylase Inhibitors
Gryder, Berkley E.; Akbashev, Michelle J.; Rood, Michael K.; Raftery, Eric D.; Meyers, Warren M.; et al, ACS Chemical Biology, 2013, 8(11), 2550-2560

Production Method 2

89896-39-9 89896-39-9
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Ligand-Directed Selective Protein Modification Based on Local Single-Electron Transfer Catalysis
Sato, Shinichi; Nakamura, Hiroyuki, Angewandte Chemie, 2013, 52(33), 8681-8684

Production Method 3

89896-39-9 89896-39-9
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water ;  cooled; 19 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Chemical Targeting of Voltage Sensitive Dyes to Specific Cells and Molecules in the Brain
Fiala, Tomas; Wang, Jihang; Dunn, Matthew; Sebej, Peter; Choi, Se Joon; et al, Journal of the American Chemical Society, 2020, 142(20), 9285-9301

Production Method 4

89896-39-9 89896-39-9
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water ;  4 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Chemical Synthesis of Cell-Permeable Apoptotic Peptides from in Vivo Produced Proteins
Fricke, Thomas; Mart, Robert J.; Watkins, Catherine L.; Wiltshire, Marie; Errington, Rachel J.; et al, Bioconjugate Chemistry, 2011, 22(9), 1763-1767

Production Method 5

127811-93-2 127811-93-2
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  4 h, rt
Reference
Self-assembling macromolecular chimeras: controlling fibrillization of a β-sheet forming peptide by polymer conjugation
Kakwere, Hamilton; Payne, Richard J.; Jolliffe, Katrina A.; Perrier, Sebastien, Soft Matter, 2011, 7(8), 3754-3757

Production Method 6

89896-39-9 89896-39-9
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Water
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Synthesis and reactivity of methyl γ-azidobutyrates and ethyl δ-azidovalerates and of the corresponding acid chlorides as useful reagents for the aminoalkylation
Khoukhi, N.; Vaultier, M.; Carrie, R., Tetrahedron, 1987, 43(8), 1811-22

Production Method 7

14660-52-7 14660-52-7
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone ,  Water ;  overnight, reflux
1.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  0 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
Efficient Construction of Proline-Containing β-Turn Mimetic Cyclic Tetrapeptides via CuAAC Macrocyclization
Chouhan, Gagan; James, Keith, Organic Letters, 2013, 15(6), 1206-1209

Production Method 8

5454-83-1 5454-83-1
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone ,  Water ;  overnight, reflux
1.2 Reagents: Potassium hydroxide ;  0 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
An enantioselective strategy for the synthesis of (S)-Tylophorine via one-pot intramolecular Schmidt/Bischler-Napieralski/Imine-reduction cascade sequence
Su, Bo; Chen, Fazhong; Wang, Qingmin, Journal of Organic Chemistry, 2013, 78(6), 2775-2779

Production Method 9

2067-33-6 2067-33-6
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethyl sulfoxide ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Modulation of the passive permeability of semipeptidic macrocycles: N- and C-methylations fine-tune conformation and properties
Comeau, Christian; Ries, Benjamin ; Stadelmann, Thomas ; Tremblay, Jacob; Poulet, Sylvain; et al, Journal of Medicinal Chemistry, 2021, 64(9), 5365-5383

Production Method 10

862828-06-6 862828-06-6
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Dimethyl sulfoxide ,  Sodium azide Solvents: Dimethyl sulfoxide ;  rt
Reference
Synthesis of Cα methylated carboxylic acids: isosteres of arginine and lysine for use as N-terminal capping residues in polypeptides
Orwig, Kevin S.; Dix, Thomas A., Tetrahedron Letters, 2005, 46(41), 7007-7009

Production Method 11

89896-39-9 89896-39-9
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Methanol ,  Water ;  0 °C; 16 h, rt
Reference
β-Sultams exhibit discrete binding preferences for diverse bacterial enzymes with nucleophilic residues
Kolb, Roman; Bach, Nina C.; Sieber, Stephan A., Chemical Communications (Cambridge, 2014, 50(4), 427-429

Production Method 12

2067-33-6 2067-33-6
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide
Reference
Ps-Al(OTf)3 promoted efficient and novel synthesis of substituted N-aryl lactams
Chaturvedi, Amit K.; Chaturvedi, Devdutt, Chemistry & Biology Interface, 2017, 7(4), 230-235

Production Method 13

2067-33-6 2067-33-6
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide
Reference
An efficient and novel approach for the synthesis of substituted N-aryl lactams
Chaturvedi, Devdutt; Chaturvedi, Amit K.; Mishra, Nisha; Mishra, Virendra, Organic & Biomolecular Chemistry, 2012, 10(46), 9148-9151

Production Method 14

89896-39-9 89896-39-9
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Lithium hydroxide Solvents: Tetrahydrofuran ,  Water ;  24 h, 80 °C; 80 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  < pH 3, rt
Reference
Schmidt Reaction of ω-Azido Valeryl Chlorides Followed by Intermolecular Trapping of the Rearrangement Ions: Synthesis of Assoanine and Related Pyrrolophenanthridine Alkaloids
Ding, Shao-Lei; Ji, Yang; Su, Yan; Li, Rui; Gu, Peiming, Journal of Organic Chemistry, 2019, 84(4), 2012-2021

Production Method 15

14660-52-7 14660-52-7
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Dimethylformamide ;  4 h, 65 °C; 65 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Methanol ;  2 h, rt
Reference
Synthesis and biological evaluation of salinomycin triazole analogues as anticancer agents
Huang, Minjian; Deng, Zixin; Tian, Jian; Liu, Tiangang, European Journal of Medicinal Chemistry, 2017, 127, 900-908

Production Method 16

89896-39-9 89896-39-9
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Linear-Dendritic Alternating Copolymers
Sun, Haotian ; Haque, Farihah M. ; Zhang, Yi; Commisso, Alex; Mohamed, Mohamed Alaa; et al, Angewandte Chemie, 2019, 58(31), 10572-10576

Production Method 17

14660-52-7 14660-52-7
79583-98-5 79583-98-5
Reaction Conditions
1.1 Reagents: Sodium azide Solvents: Acetone ,  Water ;  overnight, reflux
1.2 Reagents: Potassium hydroxide Solvents: Methanol ,  Water ;  0 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
Reference
CuAAC Macrocyclization: High Intramolecular Selectivity through the Use of Copper-Tris(triazole) Ligand Complexes
Chouhan, Gagan; James, Keith, Organic Letters, 2011, 13(10), 2754-2757

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Amadis Chemical Company Limited
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(CAS:79583-98-5)5-Azidopentanoic Acid
Order Number:A902289
Stock Status:in Stock
Quantity:10.0g/25.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:10
Price ($):251.0/501.0
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Amadis Chemical Company Limited
(CAS:79583-98-5)5-Azidopentanoic Acid
A902289
Purity:99%/99%
Quantity:10.0g/25.0g
Price ($):251.0/501.0
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